5-bromo-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}-2-furamide

• Molecular Formula: C23H22BrN3O3
• Molecular Weight: 468.3 g/mol
• IUPAC Name: 5-bromo-N-[4-[4-(2-methylbenzoyl)piperazin-1-yl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C23H22BrN3O3/c1-16-4-2-3-5-19(16)23(29)27-14-12-26(13-15-27)18-8-6-17(7-9-18)25-22(28)20-10-11-21(24)30-20/h2-11H,12-15H2,1H3,(H,25,28)
• InChI Key: NQJBHAKMCVYFTG-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)C4=CC=C(O4)Br

Description

5-bromo-N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}-2-furamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known by its chemical name, BFNPPF, and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of BFNPPF involves its selective binding to the dopamine D3 receptor and blocking its activation by dopamine. This results in a decrease in the release of dopamine, which is a neurotransmitter involved in the regulation of mood, motivation, and reward. BFNPPF has also been shown to inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression.
Biochemical and Physiological Effects:
BFNPPF has been shown to have various biochemical and physiological effects. In animal studies, BFNPPF has been shown to decrease the locomotor activity and induce catalepsy, which is a state of muscular rigidity. It has also been shown to decrease the release of prolactin, a hormone involved in lactation and reproduction. In cancer cells, BFNPPF has been shown to induce apoptosis and inhibit cell cycle progression.

Advantages and Limitations for Lab Experiments

One of the advantages of using BFNPPF in lab experiments is its high purity and yield, which makes it easier to obtain and use in experiments. It also has a selective binding to the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in neurological disorders. However, one of the limitations of using BFNPPF is its potential toxicity, as it has been shown to induce catalepsy and decrease locomotor activity in animal studies.

Future Directions

There are several future directions for the study of BFNPPF. One direction is to further investigate its potential applications in cancer treatment and to identify the underlying mechanisms of its anticancer effects. Another direction is to study its effects on other dopamine receptors and to investigate its potential use in the treatment of other neurological disorders. Additionally, further studies are needed to determine the optimal dosage and administration of BFNPPF in lab experiments.

Synthesis Methods

The synthesis of BFNPPF involves the reaction of 5-bromo-2-furoic acid with 4-(2-methylbenzoyl)piperazine in the presence of triethylamine and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as a coupling agent. The reaction takes place in dimethylformamide (DMF) at room temperature and yields BFNPPF as a white solid. This method has been reported to have a high yield and purity of the compound.

Scientific Research Applications

BFNPPF has been extensively studied in scientific research, and its potential applications have been identified in various fields. One of the primary applications of BFNPPF is in the field of neuroscience. It has been shown to act as a selective antagonist of the dopamine D3 receptor, which is involved in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction. BFNPPF has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.